molecular formula C8H15Cl2N3S B6276902 1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride CAS No. 2763758-40-1

1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride

Cat. No. B6276902
CAS RN: 2763758-40-1
M. Wt: 256.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride, also known as 1-(1,3-thiazol-2-yl)piperidine-3-amine dihydrochloride, is an organic compound that is widely used in scientific research. This compound is used in a variety of laboratory experiments, including those related to biochemistry and physiology. It has a variety of applications, including use as a reagent in organic synthesis and as an inhibitor of certain enzymes. Additionally, 1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride has been studied for its potential therapeutic applications in the treatment of various diseases and conditions.

Scientific Research Applications

1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride is widely used in scientific research. It is used as a reagent in organic synthesis, and it is also used as an inhibitor of certain enzymes, such as carbonic anhydrase and monoamine oxidase. Additionally, it has been studied for its potential therapeutic applications in the treatment of various diseases and conditions, such as cancer, diabetes, and glaucoma.

Mechanism of Action

1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and monoamine oxidase. The mechanism of action is thought to involve the binding of the compound to the active site of the enzyme, which blocks the enzyme's ability to catalyze a reaction.
Biochemical and Physiological Effects
1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride has been studied for its potential therapeutic applications in the treatment of various diseases and conditions. In vitro studies have shown that this compound can inhibit the growth of certain cancer cell lines, and it has also been shown to reduce the levels of glucose and triglycerides in diabetic animals. Additionally, it has been shown to reduce intraocular pressure in glaucoma patients.

Advantages and Limitations for Lab Experiments

1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride is a useful reagent for laboratory experiments. It is relatively stable and easy to synthesize, and it is also relatively inexpensive. Additionally, it is non-toxic and can be used in a variety of laboratory experiments. However, it is important to note that this compound is not approved for use in humans, and it should only be used in laboratory experiments.

Future Directions

1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride has potential therapeutic applications in the treatment of various diseases and conditions. Further research is needed to determine the efficacy of this compound in humans, as well as to identify potential side effects. Additionally, further research is needed to develop more efficient and cost-effective methods for synthesizing this compound. Finally, further research is needed to identify other potential applications of this compound, such as its use in drug delivery systems.

Synthesis Methods

1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride is synthesized from the reaction of 1,3-thiazol-2-amine and piperidine-3-amine. The reaction is carried out in an aqueous solution at a temperature between 80 and 90 degrees Celsius. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide. The product is then precipitated and isolated by filtration, and the dihydrochloride salt is obtained by the addition of hydrochloric acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride involves the reaction of 1-(2-bromoethyl)-1,3-thiazole with piperidine followed by reduction and salt formation.", "Starting Materials": [ "1-(2-bromoethyl)-1,3-thiazole", "Piperidine", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 1-(2-bromoethyl)-1,3-thiazole is reacted with piperidine in the presence of a base such as sodium hydroxide to form 1-(1,3-thiazol-2-yl)piperidine.", "Step 2: The resulting product is then reduced using sodium borohydride to form 1-(1,3-thiazol-2-yl)piperidin-3-amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of 1-(1,3-thiazol-2-yl)piperidin-3-amine." ] }

CAS RN

2763758-40-1

Product Name

1-(1,3-thiazol-2-yl)piperidin-3-amine dihydrochloride

Molecular Formula

C8H15Cl2N3S

Molecular Weight

256.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.